Cas no 116549-34-9 (3,3-Dimethoxyhexane)

• Product Name: 3,3-Dimethoxyhexane
• CAS No: 116549-34-9
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 131282
• PubChem ID: 87568352
• Update Time: 2025-09-23

3,3-Dimethoxyhexane Chemical and Physical Properties

Names and Identifiers

• Heptane, 3,3-dimethoxy-
• 3,3-Dimethoxyhexane
• 3-Hexanone Dimethylketal
• 3-Hexanone dimethyl acetal
• T70113
• SCHEMBL733382
• 105644-27-7
• KYKSUAPFGPQISC-UHFFFAOYSA-N
• D1889
• FT-0691957
• 116549-34-9
• DTXSID80340936
• DTXCID30292017

• MDL： MFCD00060093
• Inchi： 1S/C8H18O2/c1-5-7-8(6-2,9-3)10-4/h5-7H2,1-4H3
• InChI Key： KYKSUAPFGPQISC-UHFFFAOYSA-N
• SMILES： O(C)C(CC)(CCC)OC

Computed Properties

• Exact Mass: 146.13100
• Monoisotopic Mass: 146.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.87
• Melting Point: NA
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.4080-1.4100
• PSA: 18.46000
• LogP: 2.18560
• Solubility: Not determined
• Vapor Pressure: Not available

3,3-Dimethoxyhexane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3271
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：3
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)